Cas no 1248094-14-5 (1-Phenylbutane-1-sulfonyl chloride)

• Product Name: 1-Phenylbutane-1-sulfonyl chloride
• CAS No: 1248094-14-5
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 5231537
• Update Time: 2023-08-26

1-Phenylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-phenylbutane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-propyl-
• 1-Phenylbutane-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO2S/c1-2-6-10(14(11,12)13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3
• InChI Key： BAJGFIAGJGXYIK-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC=CC=1)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5